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Compound of Interest

Compound Name:
1-(2-Chloropyrimidin-4-

yl)ethanone

Cat. No.: B1417901 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(2-Chloropyrimidin-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Chloropyrimidin-4-yl)ethanone is a heterocyclic building block increasingly utilized in

medicinal chemistry and drug development. Its reactive nature, stemming from the electrophilic

pyrimidine ring activated by a chlorine atom and a ketone group, makes it a valuable

intermediate for synthesizing a diverse range of pharmaceutical compounds. However, this

reactivity also necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide provides a comprehensive overview of

the safety and handling procedures for 1-(2-Chloropyrimidin-4-yl)ethanone, grounded in

established laboratory safety principles and data from analogous chemical structures. The

objective is to empower researchers to work with this compound safely and effectively,

minimizing risks to both personnel and the laboratory environment.

Chemical and Physical Properties
A foundational aspect of safe handling is understanding the substance's intrinsic properties.

While exhaustive experimental data for 1-(2-Chloropyrimidin-4-yl)ethanone is not publicly

available, information from suppliers and computational predictions provide a working profile.
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Property Value Source

CAS Number 144873-61-0 -

Molecular Formula C₆H₅ClN₂O [1][2]

Molecular Weight 156.57 g/mol [1]

Appearance Solid [1]

Boiling Point
~307.9 °C at 760 mmHg

(Predicted)
[1]

Storage Temperature
Room Temperature, under

inert atmosphere
[1][2]

Hazard Identification and GHS Classification
1-(2-Chloropyrimidin-4-yl)ethanone is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding its potential health effects.

GHS Pictogram:

alt text

Signal Word:Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1] Ingestion can lead to systemic toxicity.

H315: Causes skin irritation.[1] Direct contact can cause redness, itching, and inflammation.

H319: Causes serious eye irritation.[1] Contact with eyes can result in significant and

potentially lasting damage.

H335: May cause respiratory irritation.[1] Inhalation of dust or powder can irritate the nose,

throat, and lungs, leading to coughing and shortness of breath.
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Exposure Controls and Personal Protective
Equipment (PPE)
The principle of minimizing exposure is paramount. A multi-layered approach, combining

engineering controls and appropriate PPE, is essential for the safe handling of 1-(2-
Chloropyrimidin-4-yl)ethanone.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound, as well as any

reactions involving it, must be conducted in a certified chemical fume hood to prevent

inhalation of dust or vapors.[3]

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.[4]

Safety Shower and Eyewash Station: A readily accessible and fully functional safety shower

and eyewash station are mandatory in any laboratory where this compound is handled.[4]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being undertaken.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected for

integrity before each use.[3]

To prevent skin contact and

subsequent irritation.

Eye Protection

Safety glasses with side

shields or splash-proof

goggles. A face shield should

be worn where there is a

significant risk of splashing.[3]

To protect against eye irritation

and serious damage from dust

or splashes.

Skin and Body Protection

A flame-retardant laboratory

coat. Additional protective

clothing, such as aprons or

sleeves, may be necessary for

larger-scale operations.[3]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

For routine handling within a

fume hood, respiratory

protection is not typically

required. In the event of a spill

or if working outside of a fume

hood, a NIOSH-approved

respirator with a particulate

filter is necessary.[3]

To prevent respiratory tract

irritation from inhaled dust.

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is critical to preventing accidental

exposure and maintaining the integrity of the compound.

General Handling Workflow
The following diagram illustrates the standard workflow for safely handling 1-(2-
Chloropyrimidin-4-yl)ethanone in a laboratory setting.
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Safe Handling Workflow for 1-(2-Chloropyrimidin-4-yl)ethanone

Preparation

Handling (in Fume Hood)

Post-Handling

Storage & Waste

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Weigh Compound

4. Prepare Reaction Mixture

5. Monitor Reaction

6. Quench and Work-up

7. Decontaminate Glassware & Surfaces

8. Doff PPE Correctly

9. Wash Hands Thoroughly

10. Store in a Cool, Dry, Well-Ventilated Area 11. Dispose of Waste in Designated Containers

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-(2-Chloropyrimidin-4-yl)ethanone.
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Step-by-Step Handling Procedure
Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(or equivalent safety information) and have the correct PPE.

Weighing: Weigh the solid compound in a chemical fume hood. Use a disposable weighing

boat to minimize contamination of balances.

Addition to Reaction: Add the compound to the reaction vessel slowly and carefully to avoid

generating dust.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have

come into contact with the compound.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.[3]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

The storage area should be clearly labeled with the appropriate hazard warnings.

Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Spill Response
A minor spill of 1-(2-Chloropyrimidin-4-yl)ethanone can be managed by trained laboratory

personnel. A major spill will require assistance from the institution's environmental health and

safety (EHS) department.

Protocol for a Minor Spill:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the chemical fume hood is operational.

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or

dry earth.

Collection: Carefully sweep the absorbed material into a designated hazardous waste

container. Avoid generating dust.
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Decontamination: Clean the spill area with a detergent solution, followed by a water rinse.[5]

[6]

Waste Disposal: Seal and label the hazardous waste container for disposal according to

institutional and local regulations.

Waste Disposal
All waste containing 1-(2-Chloropyrimidin-4-yl)ethanone, including contaminated PPE and

absorbent materials, must be treated as hazardous waste.[3]

Collect waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless directed to do so by your institution's EHS

department.

Arrange for disposal through a licensed hazardous waste contractor.

Conclusion
1-(2-Chloropyrimidin-4-yl)ethanone is a valuable reagent in chemical synthesis, but its

potential hazards demand a high level of respect and care. By understanding its properties,

implementing robust engineering controls, consistently using the correct personal protective

equipment, and adhering to established safe handling protocols, researchers can mitigate the

risks associated with its use. A proactive and informed approach to safety is the cornerstone of

successful and responsible scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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